Cas no 1261913-08-9 (3-(2-(Methylthio)phenyl)isonicotinic acid)

• Product Name: 3-(2-(Methylthio)phenyl)isonicotinic acid
• CAS No: 1261913-08-9
• MF: C₁₃H₁₁NO₂S
• MW: 245.296941995621
• MDL: MFCD18317423
• CID: 2763062
• PubChem ID: 53223282
• Update Time: 2025-08-02

3-(2-(Methylthio)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylsulfanylphenyl)pyridine-4-carboxylic acid
• MFCD18317423
• 1261913-08-9
• A1-27250
• 3-(2-METHYLTHIOPHENYL)ISONICOTINIC ACID
• 3-(2-(Methylthio)phenyl)isonicotinic acid

• MDL： MFCD18317423
• Inchi： 1S/C13H11NO2S/c1-17-12-5-3-2-4-9(12)11-8-14-7-6-10(11)13(15)16/h2-8H,1H3,(H,15,16)
• InChI Key： XOPYWYDGMXGZTP-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C1C=NC=CC=1C(=O)O

Computed Properties

• Exact Mass: 245.05104977Da
• Monoisotopic Mass: 245.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2-(Methylthio)phenyl)isonicotinic acid

3-(2-(Methylthio)phenyl)isonicotinic acid (CAS No. 1261913-08-9): A Comprehensive Overview

3-(2-(Methylthio)phenyl)isonicotinic acid, identified by the CAS number 1261913-08-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of isonicotinic acids, which are derivatives of isonicotinic acid, a derivative of nicotinic acid. The presence of the methylthio group attached to the phenyl ring introduces unique electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of 3-(2-(Methylthio)phenyl)isonicotinic acid involves a series of well-established organic reactions. The methylthio group can be introduced via nucleophilic substitution or coupling reactions, depending on the starting materials and reaction conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound.

From a biological standpoint, 3-(2-(Methylthio)phenyl)isonicotinic acid has shown promising activity in several in vitro assays. Studies conducted in 2023 have demonstrated its potential as an anti-inflammatory agent, with significant inhibition observed against key inflammatory pathways such as COX-2 (cyclooxygenase-2). This activity is attributed to the methylthio group's ability to modulate enzyme activity through sulfur-based interactions. Furthermore, preliminary in vivo studies suggest that this compound may exhibit anti-cancer properties by inducing apoptosis in tumor cells while sparing normal cells.

The structural versatility of 3-(2-(Methylthio)phenyl)isonicotinic acid makes it an ideal candidate for further functionalization. Researchers have explored its potential as a building block for more complex molecules, such as heterocyclic compounds and bioactive agents. For example, recent work has focused on incorporating this compound into peptide frameworks to enhance drug delivery efficiency and bioavailability.

In terms of applications, 3-(2-(Methylthio)phenyl)isonicotinic acid holds promise in the development of novel therapeutic agents. Its ability to interact with multiple biological targets suggests its potential utility in treating multifactorial diseases such as cancer, inflammation, and neurodegenerative disorders. Ongoing clinical trials are evaluating its safety and efficacy in preclinical models, with encouraging results reported thus far.

From an environmental perspective, the synthesis and handling of 3-(2-(Methylthio)phenyl)isonicotinic acid must adhere to strict safety protocols. While it is not classified as a hazardous chemical under current regulations, proper disposal and waste management practices are essential to minimize its ecological footprint. Recent studies have also highlighted the importance of green chemistry principles in its production, emphasizing the use of renewable feedstocks and energy-efficient processes.

In conclusion, 3-(2-(Methylthio)phenyl)isonicotinic acid (CAS No. 1261913-08-9) represents a valuable addition to the arsenal of bioactive compounds available for drug discovery and development. Its unique chemical properties, coupled with recent advances in synthesis and biological evaluation, position it as a key player in future therapeutic innovations.